![molecular formula C16H17NO2 B5750956 N-(2-ethoxyphenyl)-2-phenylacetamide](/img/structure/B5750956.png)
N-(2-ethoxyphenyl)-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethoxyphenyl)-2-phenylacetamide, also known as N-phenylacetyl-2-ethoxyaniline (NA-2), is a widely researched compound in the field of medicinal chemistry. It is a white crystalline powder with a molecular weight of 291.36 g/mol. NA-2 has shown promising results in various scientific studies due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of NA-2 is not fully understood, but it is believed to act by inhibiting various signaling pathways involved in the growth and proliferation of cancer cells. It has been found to inhibit the expression of various proteins involved in cancer cell survival and growth, including Bcl-2, Akt, and NF-κB.
Biochemical and Physiological Effects:
NA-2 has been found to exhibit low toxicity and high bioavailability. It is rapidly absorbed and distributed throughout the body, with a half-life of approximately 5 hours. NA-2 has been shown to inhibit the growth of various cancer cells, including breast, prostate, and lung cancer cells. It also exhibits anti-inflammatory and analgesic properties by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
NA-2 has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has low toxicity, making it safe for use in cell culture studies. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on NA-2. One potential area of research is the development of NA-2 analogs with improved therapeutic properties. Another area of research is the investigation of the mechanism of action of NA-2, which may provide insights into its potential therapeutic applications. Additionally, further studies are needed to investigate the safety and efficacy of NA-2 in animal models and clinical trials.
Synthesis Methods
NA-2 can be synthesized using various methods, including the reaction between 2-ethoxyaniline and phenylacetyl chloride in the presence of a base such as sodium hydroxide. Another method involves the reaction between 2-ethoxyaniline and phenylacetic acid in the presence of a dehydrating agent such as thionyl chloride.
Scientific Research Applications
NA-2 has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and pain. NA-2 has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It also exhibits anti-inflammatory and analgesic properties by inhibiting the production of pro-inflammatory cytokines.
Properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2/c1-2-19-15-11-7-6-10-14(15)17-16(18)12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHWOJCDJBCWXKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.